3-[(5-{2-Nitrobenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoic acid
3-[(5-{2-Nitrobenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
497082-22-1
VCID:
VC0352922
InChI:
InChI=1S/C18H12N2O6S/c21-16-15(9-12-5-1-2-7-14(12)20(25)26)27-18(24)19(16)10-11-4-3-6-13(8-11)17(22)23/h1-9H,10H2,(H,22,23)/b15-9+
SMILES:
C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C18H12N2O6S
Molecular Weight:
384.4g/mol
3-[(5-{2-Nitrobenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoic acid
CAS No.: 497082-22-1
Main Products
VCID: VC0352922
Molecular Formula: C18H12N2O6S
Molecular Weight: 384.4g/mol
![3-[(5-{2-Nitrobenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoic acid - 497082-22-1](/images/no_structure.jpg)
| CAS No. | 497082-22-1 |
|---|---|
| Product Name | 3-[(5-{2-Nitrobenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoic acid |
| Molecular Formula | C18H12N2O6S |
| Molecular Weight | 384.4g/mol |
| IUPAC Name | 3-[[(5E)-5-[(2-nitrophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid |
| Standard InChI | InChI=1S/C18H12N2O6S/c21-16-15(9-12-5-1-2-7-14(12)20(25)26)27-18(24)19(16)10-11-4-3-6-13(8-11)17(22)23/h1-9H,10H2,(H,22,23)/b15-9+ |
| Standard InChIKey | UIEKPGCTBLUXNF-OQLLNIDSSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)/C=C/2\C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O)[N+](=O)[O-] |
| SMILES | C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O)[N+](=O)[O-] |
| PubChem Compound | 1965567 |
| Last Modified | Nov 11 2021 |
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